Cas no 1251553-10-2 (6-(4-methylpiperidin-1-yl)sulfonyl-2-propyl-2H,3H-1,2,4triazolo4,3-apyridin-3-one)

• Product Name: 6-(4-methylpiperidin-1-yl)sulfonyl-2-propyl-2H,3H-1,2,4triazolo4,3-apyridin-3-one
• CAS No: 1251553-10-2
• MF: C₁₅H₂₂N₄O₃S
• MW: 338.425181865692
• CID: 6275137
• PubChem ID: 49665974
• Update Time: 2025-10-31

6-(4-methylpiperidin-1-yl)sulfonyl-2-propyl-2H,3H-1,2,4triazolo4,3-apyridin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-(4-methylpiperidin-1-yl)sulfonyl-2-propyl-2H,3H-1,2,4triazolo4,3-apyridin-3-one
• HMS3561P15
• AKOS021780808
• 6-[(4-methylpiperidin-1-yl)sulfonyl]-2-propyl[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one
• 6-[(4-methylpiperidin-1-yl)sulfonyl]-2-propyl-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one
• F3406-8354
• 6-(4-methylpiperidin-1-yl)sulfonyl-2-propyl-[1,2,4]triazolo[4,3-a]pyridin-3-one
• VU0624970-1
• 1251553-10-2
• 6-((4-methylpiperidin-1-yl)sulfonyl)-2-propyl-[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one

• Inchi： 1S/C15H22N4O3S/c1-3-8-19-15(20)18-11-13(4-5-14(18)16-19)23(21,22)17-9-6-12(2)7-10-17/h4-5,11-12H,3,6-10H2,1-2H3
• InChI Key： RTSAYLWPVASAFO-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=NN(CCC)C(N2C=1)=O)(N1CCC(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 338.14126175g/mol
• Monoisotopic Mass: 338.14126175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 81.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Triazolones

Additional information on 6-(4-methylpiperidin-1-yl)sulfonyl-2-propyl-2H,3H-1,2,4triazolo4,3-apyridin-3-one

Introduction to 6-(4-methylpiperidin-1-yl)sulfonyl-2-propyl-2H,3H-1,2,4triazolo4,3-apyridin-3-one (CAS No. 1251553-10-2)

6-(4-methylpiperidin-1-yl)sulfonyl-2-propyl-2H,3H-1,2,4triazolo4,3-apyridin-3-one is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular architecture and potential biological activities. This compound, identified by its Chemical Abstracts Service (CAS) number 1251553-10-2, belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and development. The presence of multiple heterocyclic rings, including a sulfonyl group and a propyl substituent, contributes to its intricate chemical profile, which may influence its interactions with biological targets.

The synthesis and characterization of 6-(4-methylpiperidin-1-yl)sulfonyl-2-propyl-2H,3H-1,2,4triazolo4,3-apyridin-3-one have been subjects of considerable interest in recent years. The compound’s core structure features a 1,2,4-triazole ring fused with an apyridine moiety, creating a scaffold that is both stable and versatile for medicinal chemistry modifications. The sulfonyl group at the 6-position introduces a polar region that can enhance solubility and binding affinity, while the propyl substituent at the 2-position adds bulk and may influence pharmacokinetic properties. These structural features make the compound a valuable candidate for further investigation.

In the realm of medicinal chemistry, the exploration of novel heterocyclic compounds is essential for developing next-generation therapeutics. The 1,2,4-triazole scaffold is particularly noteworthy due to its prevalence in bioactive molecules and its ability to modulate various biological pathways. Research has demonstrated that triazoles can serve as key components in drugs targeting infectious diseases, inflammation, and even cancer. The incorporation of additional functional groups, such as the sulfonyl group in this compound, further expands its potential applications by enhancing interactions with biological receptors or enzymes.

Recent studies have highlighted the importance of optimizing molecular properties to improve drug-like characteristics. The 6-(4-methylpiperidin-1-yl)sulfonyl-2-propyl-2H,3H-1,2,4triazolo4,3-apyridin-3-one structure presents an opportunity to fine-tune these properties through structural modifications. For instance, the position and nature of substituents can significantly impact metabolic stability, bioavailability, and target specificity. Advances in computational chemistry and high-throughput screening have enabled researchers to rapidly evaluate the potential of such compounds in virtual environments before proceeding to experimental validation.

The role of sulfonyl-containing compounds in drug development cannot be overstated. Sulfonyl groups are known for their ability to enhance binding interactions due to their dipole moment and hydrogen bonding capabilities. In this context, the sulfonyl group in 6-(4-methylpiperidin-1-yl)sulfonyl-2-propyl-2H,3H-1,2,4triazolo4,3-apyridin-3-one may contribute to its efficacy by improving affinity for biological targets. Additionally, the presence of a secondary amine from the 4-methylpiperidinyl moiety provides another potential site for interaction with biological systems.

The fused ring system in this compound also presents unique opportunities for modulating electronic properties and steric hindrance. The combination of an apyridine ring with a triazole ring creates a system that can exhibit both electron-donating and electron-withdrawing effects depending on substitution patterns. This dual functionality makes it possible for the molecule to engage with multiple binding sites or pathways simultaneously—a strategy that has been successfully employed in multi-target drug design.

From a synthetic perspective,6-(4-methylpiperidin-1-y)sulfonyl]-substituted derivatives are challenging but rewarding targets due to their complexity. The synthesis typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. Recent advances in synthetic methodologies have made it possible to construct such intricate molecules more efficiently than ever before. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the rapid assembly of heterocyclic frameworks like those found in this compound.

The potential applications of this compound extend across various therapeutic areas. For example, sulfonyl-containing derivatives have shown promise in treating neurological disorders by modulating neurotransmitter receptors or enzyme activity related to synaptic transmission. Additionally, triazole-based compounds have been explored for their antiviral and antibacterial properties, making them relevant candidates for addressing emerging infectious diseases.

As research continues, computational modeling plays an increasingly critical role in guiding experimental efforts toward more effective drug candidates.* By leveraging machine learning algorithms* researchers can predict* optimize*and validate molecular structures* including those with complex scaffolds like *6-(4-methyl-piperidin-l)-yI-sulfoIyI]-substituted derivatives.* This approach accelerates* reduces costs*and enhances*the likelihood of success during early-stage drug discovery programs.*

The integration*of experimental data*with computational insights*has led*to more informed decisions about which compounds deserve further investigation.* This synergy between *wet-lab*and *dry-lab*workstream ensures that promising candidates like *6-(4-methyl-piperidin-l)-yI-sulfoIyI]-substituted derivatives are prioritized based on both their chemical feasibility *and their predicted biological activity.*

In conclusion,*the exploration*of novel heterocyclic compounds such as *6-(4-methyl-piperidin-l)-yI-sulfoIyI]-substituted derivatives represents an exciting frontier in pharmaceutical chemistry.* Their unique structural features*combined with recent advances in synthetic biology *and computational modeling*make them compelling candidates for future drug development.* Continued research into their mechanisms of action*pharmacokinetic profiles,*and potential therapeutic applications will further solidify their importance in modern medicine.*